Cas no 64051-04-3 (Benzenaminium,2-hydroxy-N,N,N-trimethyl-, bromide (1:1))

Benzenaminium,2-hydroxy-N,N,N-trimethyl-, bromide (1:1) structure
64051-04-3 structure
Product Name:Benzenaminium,2-hydroxy-N,N,N-trimethyl-, bromide (1:1)
CAS No:64051-04-3
MF:C9H14BrNO
MW:232.117561817169
CID:505500
PubChem ID:47056
Update Time:2025-04-19

Benzenaminium,2-hydroxy-N,N,N-trimethyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium,2-hydroxy-N,N,N-trimethyl-, bromide (1:1)
    • (2-hydroxyphenyl)-trimethylazanium,bromide
    • (2-Hydroxyphenyl)trimethylammonium bromide
    • 64051-04-3
    • AMMONIUM, (o-HYDROXYPHENYL)TRIMETHYL-, BROMIDE
    • Ro 2-2984
    • SCHEMBL1730024
    • Inchi: 1S/C9H13NO.BrH/c1-10(2,3)8-6-4-5-7-9(8)11;/h4-7H,1-3H3;1H
    • InChI Key: AOUFQWSQOJRJEW-UHFFFAOYSA-N
    • SMILES: [Br-].OC1C=CC=CC=1[N+](C)(C)C

Computed Properties

  • Exact Mass: 216.9163
  • Monoisotopic Mass: 231.025877
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 19.9
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